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Compound of Interest

Compound Name: Butanal oxime

Cat. No.: B12762041

This guide provides critical safety protocols, operational procedures, and disposal plans for the
handling of Butanal oxime (CAS No. 110-69-0) in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Summary

Butanal oxime is a hazardous chemical that requires careful handling. It is classified as
harmful if swallowed and toxic in contact with skin.[1] It causes serious eye irritation and may
also lead to irritation of the skin and nose.[1][2] When heated to decomposition, it can emit
toxic fumes of nitrogen oxides.[2]
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1]

Acute Dermal Toxicity Toxic in contact with skin.[1]

Eye Irritation Causes serious eye irritation.[1]

Skin and Respiratory Irritation May cause irritation of the skin and nose.[2]

Flammable liquid and vapor. Vapors can form
explosive mixtures with air and may travel to an
Flammability ignition source and flash back.[3] Runoff to a

sewer may create a fire or explosion hazard.[1]

[3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent
exposure. The selection of PPE must be based on a thorough risk assessment of the
procedures to be performed.
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Protection Type

Required Equipment

Specification and Use

Weatr tightly fitting safety
goggles with side-shields

Eye/Face Protection Safety Goggles )
conforming to EN 166 (EU) or
NIOSH (US).[1]
Handle with chemical
_ . impermeable gloves. Gloves
Skin Protection Gloves

must be inspected prior to use.

[1]

Protective Clothing

Wear fire/flame resistant and
impervious clothing, such as a
lab coat or chemical-splash
suit.[1][4]

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with a
dust/mist filter.[1][2] For spills
or emergencies, a self-
contained breathing apparatus

(SCBA) may be necessary.[3]

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage procedures is crucial for maintaining a safe

laboratory environment.

Engineering Controls

» Ventilation: Always handle Butanal oxime in a well-ventilated area. Use of a chemical fume

hood is required for all procedures that may generate vapors or aerosols.[1][5]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[5][6]
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Handling Procedures

o Preparation: Before handling, ensure all required PPE is inspected and worn correctly.

e Avoiding Contact: Avoid all contact with skin and eyes.[1] Do not inhale vapors, mists, or
aerosols.

e Preventing Ignition: Keep the chemical away from heat, sparks, and open flames.[6] Use
non-sparking tools and explosion-proof equipment.[1] All equipment used when handling the
product must be grounded to prevent static discharge.[3]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,
or smoke in areas where Butanal oxime is handled or stored.[1] Contaminated work
clothing should not be allowed out of the workplace and must be washed before reuse.[5]

Storage Procedures

o Container: Store in a tightly closed container.[1]

» Conditions: Keep the container in a dry, cool, and well-ventilated place.[1] Refrigerated
storage is recommended.[2]

e Incompatibilities: Store separately from incompatible materials such as strong oxidizing
agents, strong acids, and peroxides.[2][5]

Disposal Plan

Proper disposal of Butanal oxime and associated waste is essential to prevent environmental
contamination and ensure regulatory compliance.

Waste Characterization

Wastes contaminated with Butanal oxime should be considered hazardous. While a specific
EPA waste code is not explicitly assigned in the provided results, its toxic characteristics
necessitate management as hazardous waste.[7] All disposal must be in accordance with local,
state, and federal regulations.

Disposal Procedures
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» Waste Collection: Collect waste Butanal oxime and any contaminated materials (e.g.,

absorbent paper, gloves, disposable clothing) in a suitable, closed, and properly labeled
container.[1]

o Contaminated Clothing: Take off immediately all contaminated clothing and wash it before
reuse.[1] If clothing is heavily contaminated, it should be disposed of as hazardous waste.

» Disposal Facility: Dispose of the waste container through an approved and licensed waste
disposal facility.[1] Do not let the chemical enter drains or the sewer system.[1][5]

Emergency Protocol: Spill Response Workflow

In the event of a spill, a coordinated and immediate response is critical. The following workflow
outlines the necessary steps.
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SPILL DETECTED

Evacuate Immediate Area
Alert Others

\

Assess Spill Severity
(Minor vs. Major)

Contaimed & Manageable Large, Uncontrolled, or Unknown

Minor Spill

Don Appropriate PPE:
- Full-face respirator
- Chemical gloves
- Impervious clothing

\

Contact Emergency Services / EH&S
Evacuate Building if Necessary

Ensure Adequate Ventilation

Remove All Ignition Sources

Contain Spill with Inert Material
(Sand, Earth, Vermiculite)

Collect Absorbed Material
Use non-sparking tools

Place in Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
(60-70% Ethanol, then Soap & Water)

RESPONSE COMPLETE

Click to download full resolution via product page

Caption: Workflow for Butanal Oxime Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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